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Compound Focus: 1H-Indole-3-thiol

CAS No.: 480-94-4

Cat. No.: S772781

Get Quote

A High-Yielding Synthetic Route

The following method, detailed by LookChem, is reported to provide 89.0% yield [1].

Synthetic Route [1]:

Reagents: indole, iodine, thiourea, potassium iodide

Solvent: methanol
Reaction Conditions: 20 °C for 2 hours, followed by treatment with sodium hydroxide at 80 °C for 0.5

hours

The general workflow for this one-pot synthesis can be visualized as follows:
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Start: Indole

Step 1: Reaction
20 °C, 2 hours

Reagents:
• Thiourea
• Iodine (I₂)

• Potassium Iodide (KI)

Solvent: Methanol

Formed Intermediate

Step 2: Hydrolysis
NaOH, 80 °C, 0.5h

Final Product:
1H-Indole-3-thiol

Click to download full resolution via product page

Chemical Property and Sourcing Information

The table below summarizes key data for the compound and its synthesis [1].
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Property Value

CAS Number 480-94-4

Molecular Formula C₈H₇NS

Molecular Weight 149.216 g/mol

Melting Point 97-100 °C

Reported Purity 94% - 97%

Reported Yield 89.0%

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
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Phone: (512) 262-9938
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